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This technical guide provides an in-depth analysis of the spectroscopic data for 1-
bromomethyl-o-carborane (CsH13B10Br), a key reagent in synthetic chemistry, particularly for
the functionalization of molecules in drug discovery and materials science. This document is
intended for researchers, scientists, and drug development professionals, offering both
theoretical and practical insights into the nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) data that define this unique compound.

Introduction to 1-Bromomethyl-o-carborane

1-Bromomethyl-o-carborane, with the chemical formula CsH13B10Br and a molecular weight
of approximately 237.15 g/mol , is a derivative of o-carborane, a highly stable boron cluster
compound.[1][2] Its structure features a bromomethyl group attached to one of the carbon
atoms of the icosahedral carborane cage. This functionalization makes it a valuable
intermediate for introducing the robust and thermally stable carborane cage into various
molecular architectures.[2] Understanding its spectroscopic signature is paramount for reaction
monitoring, quality control, and structural elucidation of its downstream products.

Below is a diagram illustrating the molecular structure of 1-bromomethyl-o-carborane.
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Caption: Workflow for the spectroscopic characterization.

Conclusion

The spectroscopic characterization of 1-bromomethyl-o-carborane is a multi-faceted process
that relies on the synergistic interpretation of NMR, IR, and MS data. While the data presented
in this guide are based on established principles and data from analogous compounds, they
provide a robust framework for researchers working with this important synthetic building block.
The unique spectroscopic features, particularly the 1B NMR and the characteristic isotopic
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patterns in the mass spectrum, are definitive for the identification and purity assessment of 1-
bromomethyl-o-carborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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